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Compound of Interest

Compound Name: Planteose
CAS No.: 470-57-5
Cat. No.: B12796885

Get Quote

An In-depth Technical Guide to the Core Structural Differences Between Planteose and

Raffinose
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the structural distinctions between the
isomeric trisaccharides, planteose and raffinose. Both compounds, sharing the same
molecular formula (C1sH32016), are composed of glucose, fructose, and galactose. However,
the key difference lies in the connectivity of the galactose unit to the sucrose core, leading to
distinct physicochemical properties and biological roles.

Core Structural Differences

Planteose and raffinose are both non-reducing trisaccharides. The fundamental structural
variance is the point of attachment of the a-D-galactopyranosyl residue to the sucrose
molecule.

o Raffinose: The galactose unit is linked to the C6 position of the glucose moiety of sucrose via
an a-1,6 glycosidic bond. Its systematic name is a-D-galactopyranosyl-(1 - 6)-a-D-
glucopyranosyl-(1 - 2)-B-D-fructofuranoside.[1][2][3]
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+ Planteose: The galactose unit is attached to the C6 position of the fructose moiety of
sucrose through an a-1,6 glycosidic bond. Its systematic name is a-D-galactopyranosyl-
(1 - 6)-B-D-fructofuranosyl-(2 — 1)-a-D-glucopyranoside.[4][5][6]

This isomeric difference is visualized in the structural diagram below.
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Fig. 1: Structural comparison of raffinose and planteose.

Quantitative Data Presentation

The structural isomerism of planteose and raffinose results in differing physicochemical
properties, which are summarized in the table below for direct comparison.
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Property Planteose Raffinose

Molecular Formula C1sH32016[4][7] C1sH32016[1][8]

504.44 g/mol (anhydrous)[8],

Molecular Weight 504.44 g/mol [7][9]
594.5 g/mol (pentahydrate)[1]
] ] 80-82 °C (pentahydrate)[11],
Melting Point 124 °C[10]
118-119 °C (anhydrous)[8]
Solubility in Water Soluble[12][13] 203 g/L[1][14]

+123° (c=2 in H20)
Optical Rotation [a]D Not available (anhydrous)[8], +105° (c=1in
H20) (pentahydrate)[11]

Biosynthesis Pathways

The biosynthesis of raffinose is well-characterized and is part of the Raffinose Family
Oligosaccharides (RFOs) pathway. Planteose biosynthesis is less documented but is
understood to follow a similar principle of galactosyl transfer to sucrose.

Raffinose Biosynthesis

The synthesis of raffinose involves the enzymatic transfer of a galactose moiety from galactinol
to sucrose. This process is catalyzed by raffinose synthase.

myo-Inositol Galactinol

Raffinose Synthase
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Sucrose

Click to download full resolution via product page

Fig. 2: Biosynthesis pathway of raffinose.

Proposed Planteose Biosynthesis
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While the specific enzymes are not as extensively studied as those for raffinose, the
biosynthesis of planteose is proposed to involve the transfer of a galactose unit from a donor

like galactinol to the fructose residue of sucrose.

Sucrose Planteose
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Fig. 3: Proposed biosynthesis pathway of planteose.

Experimental Protocols
Isolation and Purification of Planteose and Raffinose

A general workflow for the isolation and purification of these oligosaccharides from plant
material is outlined below. Specific conditions may need optimization based on the source

material.
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Extraction with aqueous ethanol

:

Filtration/Centrifugation

:

Concentration under reduced pressure

Chromatographic Separation

(e.g., PGC, Size-Exclusion)

Fraction Collection

:

Analysis of Fractions
(e.g., TLC, MS)

:

Pooling of Pure Fractions

Lyophilization to obtain pure oligosaccharide
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Fig. 4: General workflow for oligosaccharide isolation.

Structural Elucidation by 2D NMR Spectroscopy
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Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique
for the complete structural assignment of oligosaccharides like planteose and raffinose.[6][15]
[16][17][18][19][20]

Methodology:
o Sample Preparation: Dissolve 5-10 mg of the purified oligosaccharide in 0.5 mL of D20.
 NMR Data Acquisition: Acquire a series of 2D NMR spectra, including:

o COSY (Correlation Spectroscopy): To establish proton-proton correlations within each
monosaccharide residue.

o TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin
system (i.e., a single monosaccharide).

o HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its
directly attached carbon.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations
between protons and carbons (typically 2-3 bonds), which is crucial for determining the
glycosidic linkages between monosaccharide units.

o ROESY (Rotating-frame Overhauser Effect Spectroscopy) or NOESY (Nuclear
Overhauser Effect Spectroscopy): To establish through-space correlations between
protons, which helps to confirm the sequence of monosaccharides and the
stereochemistry of the glycosidic bonds.

o Data Analysis: The combination of these spectra allows for the unambiguous assignment of
all proton and carbon signals and the determination of the complete structure, including the
specific glycosidic linkages that differentiate planteose from raffinose.

Separation and Analysis by Porous Graphitic Carbon
(PGC) Chromatography-Mass Spectrometry (MS)

Porous graphitic carbon (PGC) chromatography is highly effective for separating isomeric
oligosaccharides.[5][16][17][21][22] Coupling this with mass spectrometry allows for their
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sensitive detection and identification.

Methodology:

o Sample Preparation: Dissolve the oligosaccharide sample in an appropriate solvent (e.g.,
water/acetonitrile).

e LC Separation:

o Column: A porous graphitic carbon (PGC) column.

o Mobile Phase: A gradient of acetonitrile in water, often with a small amount of a modifier
like trifluoroacetic acid or formic acid. The specific gradient will need to be optimized for
the best separation of planteose and raffinose.

e MS Detection:

o lonization: Electrospray ionization (ESI) is commonly used, often in negative ion mode for
oligosaccharides.

o Mass Analyzer: A high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-
of-Flight) is ideal for accurate mass determination and tandem MS (MS/MS)
fragmentation.

o Data Analysis: The retention times of planteose and raffinose on the PGC column will differ
due to their structural differences.[16] Mass spectrometry provides the molecular weight,
confirming them as isomers. MS/MS fragmentation patterns will be distinct for each isomer,
allowing for their unambiguous identification.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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